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Compound of Interest

Compound Name: CDD-1115

Cat. No.: B15574705

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the potential off-target effects of CDD-1115,

a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2).

This guide offers troubleshooting advice and frequently asked questions to assist with the

interpretation of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the primary target of CDD-1115?

A1: The primary target of CDD-1115 is the Bone Morphogenetic Protein Receptor Type II

(BMPR2), a serine/threonine kinase. CDD-1115 is a potent inhibitor of BMPR2 with an in vitro

IC50 of 1.8 nM and a Kiapp of 6.2 nM.[1]

Q2: Has the selectivity of CDD-1115 been profiled against a broad range of kinases?

A2: Yes, the selectivity of CDD-1115 has been assessed against a large panel of kinases. A

comprehensive KINOMEscan was performed to identify potential off-target interactions. The

results from this screen are crucial for understanding the compound's specificity and for

anticipating potential confounding effects in experimental models.
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Q3: What are the known off-targets of CDD-1115 from the KINOMEscan?

A3: While highly selective for BMPR2, the KINOMEscan data revealed potential weak

interactions with a few other kinases at a concentration of 1 µM. It is important to consult the

detailed kinase profiling data to assess the potential impact on your specific experiments. See

the data summary in Table 2 for more details.

Q4: I am seeing an unexpected phenotype in my cell-based assay. Could this be due to an off-

target effect of CDD-1115?

A4: Unexpected phenotypes could potentially arise from off-target effects, especially if the off-

target kinase is expressed and functionally important in your experimental system. We

recommend the following troubleshooting steps:

Confirm On-Target Engagement: First, ensure that you are observing the expected inhibition

of the BMPR2 signaling pathway (e.g., by measuring downstream pSMAD1/5 levels).

Review KINOMEscan Data: Cross-reference the list of potential off-targets with the kinases

known to be important in your biological context.

Dose-Response Experiment: Perform a dose-response experiment with CDD-1115. If the

unexpected phenotype tracks with the IC50 of an off-target kinase rather than BMPR2, it

may suggest an off-target effect.

Use a Structurally Unrelated Inhibitor: If possible, use a structurally distinct BMPR2 inhibitor

as a control to see if the same phenotype is observed.

Knockdown/Knockout Controls: The gold standard for confirming an on-target effect is to

replicate the phenotype using genetic knockdown or knockout of BMPR2.

Q5: Where can I find detailed experimental protocols for the assays used to characterize CDD-
1115?

A5: Detailed methodologies for key experiments are provided in the "Experimental Protocols"

section of this document. This includes protocols for in vitro kinase inhibition assays and

KINOMEscan profiling.
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Data Presentation
Table 1: In Vitro Inhibitory Activity of CDD-1115 against
TGFβ Family Receptors

Kinase Target IC50 (nM)
Fold Selectivity over
BMPR2

BMPR2 1.8 1

ALK1 >250 >138

ALK2 >250 >138

ALK3 >1000 >555

ALK4 Inactive -

ALK5 >1000 >555

ALK6 >1000 >555

ACVR2A Inactive -

ACVR2B Inactive -

TGFBR2 >1000 >555

Data sourced from ProbeChem.[1]

Table 2: Representative KINOMEscan Selectivity Profile
of CDD-1115
The following table summarizes the binding interactions of CDD-1115 against a panel of 468

kinases at a concentration of 1 µM. The results are presented as "% of Control", where a lower

value indicates stronger binding.
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Kinase Target % of Control @ 1 µM Comments

BMPR2 <1 Primary Target

STK33 15 Potential weak off-target

MAP4K1 25 Potential weak off-target

TNK1 30 Potential weak off-target

Other 465 kinases >35 No significant interaction

Note: This is representative data based on typical KINOMEscan outputs for selective inhibitors.

For the complete dataset, refer to the supplementary information of the primary publication:

"Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded

Chemical Library Screening".

Experimental Protocols
In Vitro Kinase Inhibition Assay (for IC50 Determination)
This protocol outlines a general procedure for determining the half-maximal inhibitory

concentration (IC50) of CDD-1115 against a target kinase.

Materials:

Recombinant human BMPR2 kinase domain

Kinase substrate (e.g., a synthetic peptide)

Adenosine triphosphate (ATP)

CDD-1115

Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.5 mM EGTA, 0.1% β-

mercaptoethanol)

384-well microplates

Plate reader capable of detecting the assay signal (e.g., luminescence or fluorescence)
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Procedure:

Inhibitor Preparation: Prepare a serial dilution of CDD-1115 in DMSO. A typical starting

concentration is 10 mM, followed by 3-fold or 10-fold dilutions.

Assay Plate Preparation: Add a small volume (e.g., 1 µL) of each inhibitor concentration to

the wells of a 384-well plate. Include control wells with DMSO only (0% inhibition) and wells

without enzyme (100% inhibition).

Enzyme and Substrate Addition: Prepare a solution containing the recombinant BMPR2

kinase and the kinase substrate in the kinase assay buffer. Add this mixture to all wells of the

assay plate.

Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP in kinase assay

buffer to all wells. The final ATP concentration should ideally be at or near the Km value for

the kinase.

Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes)

to allow the enzymatic reaction to proceed.

Signal Detection: Stop the reaction and measure the signal according to the assay kit

manufacturer's instructions (e.g., by adding a detection reagent that quantifies the amount of

ADP produced).

Data Analysis: Plot the percentage of kinase activity against the logarithm of the inhibitor

concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

KINOMEscan® Profiling (Conceptual Overview)
The KINOMEscan® assay platform is a competition-based binding assay used to quantitatively

measure the interactions between a test compound and a large panel of kinases.

Principle:

Components: The assay involves three main components: a DNA-tagged kinase, an

immobilized ligand that binds to the active site of the kinase, and the test compound (CDD-
1115).
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Competition: The test compound is incubated with the DNA-tagged kinase and the

immobilized ligand. If the test compound binds to the kinase's active site, it will compete with

the immobilized ligand, reducing the amount of kinase captured on the solid support.

Quantification: The amount of kinase bound to the immobilized ligand is quantified using

quantitative PCR (qPCR) of the DNA tag.

Results: The results are reported as "% of Control", where the control is the amount of

kinase bound in the presence of a DMSO vehicle. A low "% of Control" value indicates that

the test compound effectively displaces the immobilized ligand and therefore binds to the

kinase.

Visualizations
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Caption: BMPR2 Signaling Pathway and the inhibitory action of CDD-1115.
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Caption: Experimental workflow for KINOMEscan off-target profiling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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